Cas no 742698-89-1 (1H-Indole-5-carboxylic acid, 1-pentyl-)

• Product Name: 1H-Indole-5-carboxylic acid, 1-pentyl-
• CAS No: 742698-89-1
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 1767421
• Update Time: 2024-11-27

1H-Indole-5-carboxylic acid, 1-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, 1-pentyl-

• Inchi： 1S/C14H17NO2/c1-2-3-4-8-15-9-7-11-10-12(14(16)17)5-6-13(11)15/h5-7,9-10H,2-4,8H2,1H3,(H,16,17)
• InChI Key： NZHMMQLYQBMWOT-UHFFFAOYSA-N
• SMILES： N1(CCCCC)C2=C(C=C(C(O)=O)C=C2)C=C1

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 418.3±18.0 °C(Predicted)
• pka: 4.44±0.30(Predicted)